Cas no 76669-83-5 (1,4,5,8-tetrahydronaphthalene-4a,8a-diol)

• Product name: 1,4,5,8-tetrahydronaphthalene-4a,8a-diol
• CAS No: 76669-83-5
• MF: C₁₀H₁₄O₂
• MW: 166.21696
• CID: 883716
• PubChem ID: 272639

1,4,5,8-tetrahydronaphthalene-4a,8a-diol Chemical and Physical Properties

Names and Identifiers

• 1,4,5,8-tetrahydronaphthalene-4a,8a-diol
• 76669-83-5
• DTXSID20997988
• AKOS026670120
• AKOS004907598
• NSC-117260
• NSC117260

• Inchi： InChI=1S/C10H14O2/c11-9-5-1-2-6-10(9,12)8-4-3-7-9/h1-4,11-12H,5-8H2
• InChI Key： GZCDSGZXNMKSRQ-UHFFFAOYSA-N
• SMILES： C1C=CCC2(C1(CC=CC2)O)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 40.46